Cas no 32416-43-6 ((4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol)

(4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol is a heterocyclic alcohol featuring a pyrimidine core substituted with methyl groups at the 4- and 6-positions and a phenyl-hydroxymethyl moiety at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry due to its bifunctional reactivity (hydroxyl and pyrimidine groups). Its structural rigidity and electron-rich pyrimidine ring enhance its utility in metal-ligand interactions, making it valuable for catalytic applications. The presence of methyl groups improves solubility and stability, while the phenyl group contributes to steric and electronic modulation. High purity grades ensure consistent performance in research and industrial processes.
(4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol structure
32416-43-6 structure
Product Name:(4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol
CAS No:32416-43-6
MF:C13H14N2O
MW:214.263062953949
CID:1094631
PubChem ID:11820555
Update Time:2025-05-20

(4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol
    • SB60362
    • 32416-43-6
    • (4,6-dimethylpyrimidin-2-yl)-phenylmethanol
    • (4,6-dimethyl-2-pyrimidinyl)(phenyl)methanol
    • AM-814/41091032
    • Inchi: 1S/C13H14N2O/c1-9-8-10(2)15-13(14-9)12(16)11-6-4-3-5-7-11/h3-8,12,16H,1-2H3
    • InChI Key: IJQGOSDEQRRWNI-UHFFFAOYSA-N
    • SMILES: OC(C1N=C(C)C=C(C)N=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 214.110613074g/mol
  • Monoisotopic Mass: 214.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46Ų

(4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol Pricemore >>

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Additional information on (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol

Exploring the Properties and Applications of (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol (CAS No. 32416-43-6)

(4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol (CAS No. 32416-43-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and phenyl methanol structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol uses and CAS 32416-43-6 applications, highlighting its relevance in modern chemistry.

The molecular formula of (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol is C13H14N2O, with a molecular weight of 214.26 g/mol. Its structure combines a pyrimidine ring with methyl groups at the 4 and 6 positions, along with a phenyl methanol moiety. This configuration contributes to its versatility in chemical reactions, making it valuable for pharmaceutical intermediates and agrochemical synthesis. The compound's stability and reactivity profile are often discussed in forums focusing on organic synthesis techniques.

One of the most searched topics related to CAS 32416-43-6 is its role in drug discovery. The compound's pyrimidine core is a common motif in many FDA-approved drugs, particularly those targeting infectious diseases and metabolic disorders. Recent studies have explored its potential as a building block for kinase inhibitors, a hot topic in cancer research. This aligns with growing public interest in targeted therapies and precision medicine approaches.

In agrochemical applications, (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol has shown promise as a precursor for novel crop protection agents. With increasing global focus on sustainable agriculture and reduced pesticide use, researchers are investigating derivatives of this compound for their potential as environmentally friendly alternatives. This addresses common search queries about green chemistry solutions in modern farming practices.

The synthesis of 4,6-Dimethylpyrimidin-2-yl phenyl methanol typically involves condensation reactions between appropriate pyrimidine derivatives and benzaldehyde analogs. Process optimization for this compound is frequently discussed in contexts of scale-up challenges and cost-effective production – key concerns for chemical manufacturers. Recent advances in flow chemistry and catalytic methods have improved the efficiency of its production, topics that rank highly in academic search trends.

Analytical characterization of CAS 32416-43-6 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with defined melting points. These specifications are crucial for quality control in GMP manufacturing environments, a subject of constant interest to pharmaceutical quality professionals.

Market trends indicate growing demand for (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol, particularly in Asia-Pacific regions where pharmaceutical production is expanding. Industry reports tracking fine chemical market growth often highlight this compound as part of broader discussions about specialty intermediates. The global push for generic drug development further drives interest in such building blocks.

Safety considerations for handling 4,6-Dimethylpyrimidin-2-yl phenyl methanol follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation controls are recommended – information frequently sought by laboratory technicians and safety officers.

Future research directions for CAS 32416-43-6 may explore its potential in material science applications, particularly as a ligand in coordination chemistry or as a monomer for specialty polymers. These possibilities align with emerging trends in functional materials development and molecular engineering, areas generating increasing academic and industrial interest.

For researchers seeking (4,6-Dimethylpyrimidin-2-yl)(phenyl)methanol suppliers, it's important to verify certificates of analysis and regulatory compliance documentation. The compound is available through several specialty chemical distributors, with purity specifications typically ranging from 95% to 99%. These procurement considerations are common topics in chemical sourcing discussions across professional networks.

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